Cas no 1804334-02-8 (3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1804334-02-8
• MF: C₇H₂ClF₃INO₃
• MW: 367.448363780975
• CID: 4832084
• Update Time: 2025-06-15

3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO3/c8-5(15)3-1-2(12)4(14)6(13-3)16-7(9,10)11/h1,14H
• InChI Key： WWQXRPLKHBJTGX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)Cl)N=C(C=1O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 3.5
• Topological Polar Surface Area: 59.4

Additional information on 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride

Introduction to 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804334-02-8)

3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804334-02-8) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, including a hydroxyl group, an iodine atom, and a trifluoromethoxy moiety, offers a wide range of applications in the development of novel drugs and chemical intermediates.

The hydroxyl group in 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride plays a crucial role in enhancing the compound's reactivity and solubility properties. This functional group can participate in various chemical reactions, such as esterification, etherification, and condensation reactions, making it an attractive starting material for the synthesis of complex organic molecules. Additionally, the presence of the hydroxyl group can influence the biological activity of the final product, contributing to its potential therapeutic effects.

The iodine atom in 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride is another key feature that adds to its versatility. Iodine is known for its ability to undergo various transformations, including nucleophilic substitution and elimination reactions. This makes the compound particularly useful in the synthesis of iodinated derivatives, which are often employed in radiopharmaceuticals and imaging agents. The iodine atom can also serve as a handle for further functionalization, allowing for the introduction of additional substituents or modifications to the molecule.

The trifluoromethoxy moiety is a distinctive functional group that imparts unique electronic and steric properties to 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride. The presence of this group can significantly affect the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Trifluoromethoxy groups are often used to enhance the pharmacokinetic properties of drug candidates, improving their bioavailability and reducing their susceptibility to metabolic degradation.

The carbonyl chloride functionality in 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride is highly reactive and can undergo nucleophilic acyl substitution reactions with a variety of nucleophiles. This reactivity makes it an excellent reagent for the preparation of amides, esters, and other derivatives. The carbonyl chloride group is particularly useful in the synthesis of complex molecules where precise control over functional group transformations is required.

In recent years, 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride has been extensively studied for its potential applications in medicinal chemistry. Research has shown that compounds containing similar structural motifs exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For example, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation through multiple mechanisms of action.

Moreover, 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride has been utilized as a key intermediate in the synthesis of novel drug candidates targeting specific biological pathways. One notable application is its use in the development of inhibitors for kinases involved in signal transduction pathways associated with various diseases. These inhibitors have shown promise in preclinical studies for their ability to modulate cellular processes and reduce disease progression.

The versatility of 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride extends beyond medicinal chemistry into other areas of chemical research. In materials science, this compound has been explored as a building block for the synthesis of functional polymers with unique properties. For instance, polymers derived from this compound have exhibited enhanced thermal stability and mechanical strength, making them suitable for use in advanced materials applications.

In conclusion, 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804334-02-8) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides researchers with a powerful tool for developing novel drugs and advanced materials. As ongoing research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.